Cas no 329078-62-8 (N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE)

N-(3-Chloro-4-fluorophenyl)-2-morpholinoacetamide is a synthetic organic compound featuring a chloro-fluorophenyl moiety linked to a morpholinoacetamide group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The chloro and fluoro substituents enhance its reactivity and binding affinity, while the morpholine ring contributes to solubility and stability. The compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including potential kinase inhibitors or antimicrobial agents. Its well-defined structure allows for precise modifications, enabling tailored applications in drug discovery. High purity and consistent synthesis protocols ensure reliability for research and development purposes.
N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE structure
329078-62-8 structure
Product Name:N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE
CAS No:329078-62-8
MF:C12H14ClFN2O2
MW:272.703165531158
MDL:MFCD00169111
CID:5155851
Update Time:2025-09-27

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE Chemical and Physical Properties

Names and Identifiers

    • N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE
    • N-(3-chloro-4-fluorophenyl)-2-(morpholin-4-yl)acetamide
    • N-(3-chloro-4-fluorophenyl)-2-morpholin-4-ylacetamide
    • STL122530
    • Z46180093
    • MDL: MFCD00169111
    • Inchi: 1S/C12H14ClFN2O2/c13-10-7-9(1-2-11(10)14)15-12(17)8-16-3-5-18-6-4-16/h1-2,7H,3-6,8H2,(H,15,17)
    • InChI Key: JXSHVGOECJPWFS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC(CN1CCOCC1)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.6

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE Pricemore >>

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abcr
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Additional information on N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 329078-62-8): A Comprehensive Overview

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 329078-62-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 329078-62-8, is characterized by its unique chemical structure and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE is a small molecule with a molecular formula of C11H13ClFNO2. The compound features a morpholine ring and a substituted phenyl group, which contribute to its distinct pharmacological properties. The presence of the chloro and fluoro substituents on the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing NSAIDs.

In addition to its anti-inflammatory properties, N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE has shown promise in the treatment of neurodegenerative diseases. Studies conducted by researchers at the University of California, San Francisco, have indicated that this compound can modulate the activity of certain neurotransmitter receptors, such as the N-methyl-D-aspartate (NMDA) receptor. By selectively targeting these receptors, N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE may help alleviate symptoms associated with conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE has also been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicology studies have indicated that N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic profiles similar to those observed in preclinical studies. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 329078-62-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate the full potential of this compound in treating various diseases and conditions.

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